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Compound of Interest

Compound Name: 6-Bromo-2-naphthoic acid

Cat. No.: B044796 Get Quote

Essential Safety and Handling Guide for 6-
Bromo-2-naphthoic Acid
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 6-
Bromo-2-naphthoic acid. Adherence to these procedures is essential for ensuring laboratory

safety and minimizing environmental impact.

Hazard Identification and Physicochemical
Properties
6-Bromo-2-naphthoic acid is a pale brown, crystalline powder.[1][2] It is classified as an

irritant to the eyes, skin, and respiratory system.[2] While comprehensive toxicological data is

limited, it is harmful if inhaled, ingested, or comes into contact with skin.[2]

Table 1: Physicochemical Data for 6-Bromo-2-naphthoic Acid
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Property Value References

Molecular Formula C₁₁H₇BrO₂ [1][2]

Molar Mass 251.08 g/mol [1][2]

Appearance
Pale brown or white crystalline

powder
[1][2]

Melting Point 294-295 °C [1][2][3][4]

Boiling Point 387.3 ± 17.0 °C (Predicted) [1][2][4]

Solubility

Insoluble in water. Slightly

soluble in DMSO and

methanol.

[1][2][3][4]

Density 1.648 ± 0.06 g/cm³ (Predicted) [1][2][4]

Flash Point 188 °C [2]

pKa 4.06 ± 0.30 (Predicted) [1][2][4]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure. The following equipment must be worn at

all times when handling 6-Bromo-2-naphthoic acid.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Specification Rationale

Eye Protection

Chemical safety goggles

conforming to EN 166 (EU) or

NIOSH (US) standards.

Protects against dust particles

and potential splashes.

Hand Protection
Nitrile rubber gloves (minimum

8 mil thickness).

Provides resistance to a broad

range of chemicals, including

organic acids. Butyl rubber

gloves are also a suitable

alternative.[5]

Body Protection
A fully buttoned laboratory

coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95 or

P95 respirator is

recommended, especially

when handling larger

quantities or when adequate

ventilation is not guaranteed.

For significant aerosol

generation, a half-mask

respirator with organic

vapor/acid gas cartridges and

P95 particulate filters may be

necessary.

Prevents inhalation of irritating

dust particles.

Operational Plan: Step-by-Step Handling Protocol
All handling of 6-Bromo-2-naphthoic acid should be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Experimental Workflow for Handling 6-Bromo-2-naphthoic Acid
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Experimental Workflow: Handling 6-Bromo-2-naphthoic Acid

Preparation

Handling

Cleanup and Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Workspace in Fume Hood
(Cover with absorbent liner)

Weigh the required amount of
6-Bromo-2-naphthoic acid
using a tared weigh boat.

Carefully transfer the powder to
the reaction vessel.

Add solvent and proceed with
the experimental procedure.

Decontaminate workspace and equipment
with an appropriate solvent.

Dispose of solid waste in a designated
'Halogenated Organic Waste' container.

Remove and dispose of gloves
in the appropriate waste stream.

Wash hands thoroughly.

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of 6-Bromo-2-naphthoic acid.
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Emergency Procedures
In the event of an exposure or spill, immediate action is crucial.

Table 3: First Aid and Emergency Measures

Exposure Type Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Remove contaminated clothing. Immediately

wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Minor Spill

Wearing appropriate PPE, carefully sweep up

the solid material, avoiding dust generation.

Place in a sealed, labeled container for

hazardous waste disposal. Clean the spill area

with a suitable solvent.

Major Spill

Evacuate the area and prevent entry. Contact

your institution's environmental health and

safety department immediately.

Disposal Plan: Step-by-Step Protocol
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As a halogenated aromatic compound, 6-Bromo-2-naphthoic acid and its contaminated waste

must be disposed of as hazardous waste. Do not dispose of it down the drain or in regular

trash.

Disposal Workflow for 6-Bromo-2-naphthoic Acid Waste

Disposal Workflow for Halogenated Organic Waste

Waste Collection

Segregation and Labeling

Storage and Disposal

Collect all solid waste containing
6-Bromo-2-naphthoic acid (e.g., residual powder,

contaminated weigh boats, and paper towels).

Place waste into a designated
'Halogenated Organic Waste' container.

Collect all liquid waste containing
6-Bromo-2-naphthoic acid in a separate,

compatible container.

Ensure the waste container is clearly labeled
with 'Hazardous Waste,' the full chemical name,

and the approximate amount.

Store the sealed waste container in a
designated satellite accumulation area.

Arrange for pickup and disposal by your
institution's licensed hazardous waste management service.

Click to download full resolution via product page

Caption: A procedural diagram for the proper disposal of 6-Bromo-2-naphthoic acid waste.
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By adhering to these safety protocols, researchers can minimize the risks associated with the

handling and disposal of 6-Bromo-2-naphthoic acid, ensuring a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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